Cas no 16675-59-5 (methyl 5-isoquinolinecarboxylate)

Methyl 5-isoquinolinecarboxylate is a versatile heterocyclic compound with significant utility in organic synthesis and pharmaceutical research. Its isoquinoline core structure serves as a key intermediate in the preparation of biologically active molecules, including potential therapeutic agents. The methyl ester group enhances reactivity, facilitating further derivatization through hydrolysis, reduction, or cross-coupling reactions. This compound exhibits favorable stability under standard conditions, ensuring reliable handling and storage. Its well-defined chemical properties make it suitable for applications in medicinal chemistry, particularly in the development of alkaloid-based compounds. High purity grades are available to meet rigorous research and industrial requirements.
methyl 5-isoquinolinecarboxylate structure
16675-59-5 structure
Product Name:methyl 5-isoquinolinecarboxylate
CAS No:16675-59-5
MF:C11H9NO2
MW:187.194662809372
MDL:MFCD06204278
CID:235778
PubChem ID:313259
Update Time:2025-05-27

methyl 5-isoquinolinecarboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl isoquinoline-5-carboxylate
    • 5-Isoquinolinecarboxylicacid, methyl ester
    • METHYL 5-ISOQUINOLINECARBOXYLATE
    • 5-Methoxycarbonyl-isochinolin
    • 5-methoxycarbonylisoquinoline
    • Isochinolin-5-carbonsaeure-methylester
    • Isoquinoline,5-carbomethoxy
    • isoquinoline-5-carboxylic acid methyl ester
    • NSC 226876
    • 5-Isoquinolinecarboxylic acid methyl ester
    • MFCD06204278
    • AKOS006292479
    • Methyl 5-isoquinolinecarboxylate #
    • 16675-59-5
    • Isoquinoline, 5-carbomethoxy-
    • CS-0097449
    • OGB
    • SCHEMBL3633318
    • 5-Isoquinolinecarboxylic acid, methyl ester
    • Z1198166793
    • NSC226876
    • Methyl5-Isoquinolinecarboxylate
    • SY022476
    • EN300-225366
    • DTXSID10310405
    • AS-31703
    • NSC-226876
    • DB-090946
    • methyl 5-isoquinolinecarboxylate
    • MDL: MFCD06204278
    • Inchi: 1S/C11H9NO2/c1-14-11(13)10-4-2-3-8-7-12-6-5-9(8)10/h2-7H,1H3
    • InChI Key: AYIKNXKAUAUIBW-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=CC2C=NC=CC=21)=O

Computed Properties

  • Exact Mass: 187.06300
  • Monoisotopic Mass: 187.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.2A^2
  • XLogP3: 2

Experimental Properties

  • Density: 1.210±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 66 ºC
  • Boiling Point: 329.7℃/760mmHg
  • Flash Point: 153.2°C
  • Refractive Index: 1.614
  • Solubility: Slightly soluble (1.2 g/l) (25 º C),
  • PSA: 39.19000
  • LogP: 2.02140

methyl 5-isoquinolinecarboxylate Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

methyl 5-isoquinolinecarboxylate Pricemore >>

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methyl 5-isoquinolinecarboxylate Production Method

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